5-Methoxy-2-phenyl-4-piperidinopyrimidine

• IUPAC Name: 5-methoxy-2-phenyl-4-piperidin-1-ylpyrimidine
• InChI: InChI=1S/C16H19N3O/c1-20-14-12-17-15(13-8-4-2-5-9-13)18-16(14)19-10-6-3-7-11-19/h2,4-5,8-9,12H,3,6-7,10-11H2,1H3
• InChI Key: KYHZAWNSKXAULK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1N2CCCCC2)C3=CC=CC=C3
• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol

Description

5-Methoxy-2-phenyl-4-piperidinopyrimidine is a chemical compound with the molecular formula C16H19N3O and a molecular weight of 269.348. It is not intended for human or veterinary use and is typically used for research purposes.

Scientific Research Applications

Antiviral Activity

A study focusing on 2,4-diamino-6-hydroxypyrimidines substituted at position 5 by various groups, including phenyl, demonstrated antiviral activity against retroviruses in cell culture. Although not directly mentioning 5-Methoxy-2-phenyl-4-piperidinopyrimidine, the research indicates that derivatives of 2,4-diaminopyrimidine, particularly those with substitutions at position 5, could inhibit retrovirus replication. The 5-methyl derivative showed significant inhibitory activity against human immunodeficiency virus and Moloney murine sarcoma virus-induced cytopathicity in cell culture, suggesting potential applications of similar compounds in antiviral research (Hocková et al., 2003).

Anticancer Activities

Another study on 4-(4-methoxynaphthalen-1-yl)-5-arylpyrimidin-2-amines, although not directly on 5-Methoxy-2-phenyl-4-piperidinopyrimidine, showed that modifications on the pyrimidine moiety could lead to compounds with moderate to high antiproliferative activity against cancer cell lines. This indicates a potential research application of 5-Methoxy-2-phenyl-4-piperidinopyrimidine derivatives in the design of new anticancer agents, especially those targeting tubulin polymerization and inducing cell cycle arrest (Wenjing Liu et al., 2020).

Anti-Inflammatory and Analgesic Agents

Research on compounds derived from visnaginone and khellinone, leading to the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines, demonstrated significant anti-inflammatory and analgesic activities. These findings suggest that structurally related compounds, including 5-Methoxy-2-phenyl-4-piperidinopyrimidine derivatives, could be explored for their potential as anti-inflammatory and analgesic agents, offering a broad spectrum of therapeutic applications (Abu‐Hashem et al., 2020).

Serotonin Receptor Agonists

A study on benzamide derivatives as selective serotonin 4 receptor agonists highlighted the role of piperidine-containing compounds in enhancing gastrointestinal motility. This research suggests that compounds similar to 5-Methoxy-2-phenyl-4-piperidinopyrimidine might be investigated for their potential as prokinetic agents by targeting serotonin receptors, offering new avenues for the treatment of gastrointestinal disorders (Sonda et al., 2004).